Cas no 89822-75-3 (Phosphonic acid, [(2,4-diaminophenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2,4-diaminophenyl)methyl]-, diethyl ester
• CAS No: 89822-75-3
• MF: C₁₁H₁₉N₂O₃P
• MW: 258.253923654556
• CID: 587999
• PubChem ID: 14693072
• Update Time: 2025-04-19

Phosphonic acid, [(2,4-diaminophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2,4-diaminophenyl)methyl]-, diethyl ester
• 4-(diethoxyphosphorylmethyl)benzene-1,3-diamine
• Diethyl [(2,4-diaminophenyl)methyl]phosphonate
• DTXSID60563080
• 89822-75-3

• Inchi： 1S/C11H19N2O3P/c1-3-15-17(14,16-4-2)8-9-5-6-10(12)7-11(9)13/h5-7H,3-4,8,12-13H2,1-2H3
• InChI Key： VWTDPEYVSCYKER-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1N)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 258.11332947g/mol
• Monoisotopic Mass: 258.11332947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.6Ų